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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline HCl

Cat. No.: B1357400 Get Quote

Disclaimer: This document provides a comprehensive overview of the available toxicological

information for 4-Methoxy-3,5-dimethylaniline HCl. Due to a scarcity of studies on this

specific compound, this guide also draws upon data from structurally similar substituted

anilines to infer potential hazards. All information derived from analogue compounds is clearly

indicated. This guide is intended for researchers, scientists, and drug development

professionals and should not be used for clinical or diagnostic purposes.

Executive Summary
4-Methoxy-3,5-dimethylaniline hydrochloride is a substituted aromatic amine. While specific

toxicological data for this compound is limited, the broader class of anilines is known for

potential health hazards, including methemoglobinemia, genotoxicity, and carcinogenicity. This

guide summarizes the available data for 4-Methoxy-3,5-dimethylaniline HCl and provides a

predictive toxicological profile based on analogue data and the well-established toxicological

principles of aromatic amines.
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Property Value Source

Chemical Name
4-Methoxy-3,5-dimethylaniline

hydrochloride
-

CAS Number 158400-44-3 [1][2]

Molecular Formula C₉H₁₄ClNO [1][2]

Molecular Weight 187.67 g/mol -

Appearance Solid -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Toxicological Data
Acute Toxicity
No specific LD50 data for 4-Methoxy-3,5-dimethylaniline HCl were found in the public

domain. However, hazard statements from safety data sheets suggest that the compound is

harmful if swallowed, in contact with skin, or if inhaled. A key toxicological effect of many

anilines is the induction of methemoglobinemia, which can lead to cyanosis.

Ecotoxicity
Limited ecotoxicity data is available from a Safety Data Sheet.

Test Organism Endpoint Value Exposure Time Guideline

Danio rerio

(zebra fish)
LC50 143.3 mg/L 96 hours Not specified

Daphnia magna

(Water flea)
EC50 20 mg/L 48 hours

OECD Test

Guideline 202
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Specific genotoxicity studies for 4-Methoxy-3,5-dimethylaniline HCl are not publicly available.

However, information on the closely related compound, 3,5-dimethylaniline (3,5-DMA), and the

general class of aromatic amines, provides insights into its potential genotoxic profile.

Aromatic amines are known to be activated by metabolic enzymes, such as cytochrome P450s,

to form reactive intermediates that can bind to DNA and cause mutations. The primary

mechanism involves N-hydroxylation to form N-hydroxylamines, which can then be further

activated to highly reactive nitrenium ions.

Test System Compound Result Remarks

Hamster ovary cells
4-Methoxy-3,5-

dimethylaniline HCl
Data not available

Mentioned in an SDS

without quantitative

results or protocol.

In vivo comet assay

(mice)
3,5-DMA

Positive for DNA

damage in bone

marrow

-

In vivo micronucleus

test (mice)
3,5-DMA Negative -

Test System: Male ddY mice.

Administration: Intragastric gavage.

Dose: 200 mg/kg body weight.

Sample Collection: Bone marrow, kidney, liver, and lung tissues were collected at 3 and 24

hours post-administration.

Methodology: Tissues were processed to isolate single cells, which were then embedded in

agarose on microscope slides. The cells were lysed, and the DNA was subjected to

electrophoresis. DNA damage was quantified by measuring the migration of DNA from the

nucleus, creating a "comet" shape. The extent of DNA damage is proportional to the length

and intensity of the comet tail.
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Carcinogenicity
4-Methoxy-3,5-dimethylaniline HCl is suspected of causing cancer (H351). However, no

specific carcinogenicity bioassays for this compound were identified. The carcinogenic potential

of many substituted anilines is well-documented, with the urinary bladder and spleen being

common target organs in rodent studies. The mechanism is linked to their genotoxic properties

and the metabolic activation in target tissues.

Metabolism and Toxicokinetics
The metabolic pathways of 4-Methoxy-3,5-dimethylaniline HCl have not been specifically

elucidated. However, based on the metabolism of other substituted anilines, it is anticipated to

undergo the following transformations:

Phase I Metabolism: Primarily N-hydroxylation mediated by cytochrome P450 enzymes (e.g.,

CYP1A2) to form the N-hydroxylamine metabolite. Other potential Phase I reactions include

O-demethylation of the methoxy group and ring hydroxylation.

Phase II Metabolism: The N-hydroxylamine can be further conjugated with acetyl or sulfate

groups, leading to the formation of more stable or, in some cases, more reactive

intermediates. The parent amine can also undergo N-acetylation.
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Caption: Proposed metabolic activation pathway of 4-Methoxy-3,5-dimethylaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1357400?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Compound Administration

Tissue Collection

Single Cell Suspension

Embedding in Agarose

Cell Lysis

Electrophoresis

Staining and Visualization

Comet Analysis

Click to download full resolution via product page

Caption: General experimental workflow for the in vivo Comet Assay.
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The toxicological profile of 4-Methoxy-3,5-dimethylaniline HCl is not well-defined due to a

lack of specific studies. However, based on its chemical structure as a substituted aniline and

the available data on related compounds, several potential hazards can be anticipated. These

include acute toxicity with the risk of methemoglobinemia, genotoxicity through metabolic

activation to DNA-reactive intermediates, and a potential for carcinogenicity. The limited

ecotoxicity data suggests it is harmful to aquatic life. Further experimental studies are

necessary to definitively characterize the toxicological properties of this compound and to

establish safe exposure limits. Researchers and drug development professionals should

handle this compound with appropriate caution, assuming the hazards associated with the

broader class of aromatic amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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